Cas no 933721-68-7 (1H-Pyrrolo[2,3-d]pyrimidine-5-carboxylic acid, 2,3,4,7-tetrahydro-2,4-dioxo-)

• Product Name: 1H-Pyrrolo[2,3-d]pyrimidine-5-carboxylic acid, 2,3,4,7-tetrahydro-2,4-dioxo-
• CAS No: 933721-68-7
• MF: C₇H₅N₃O₄
• MW: 195.132301092148
• CID: 999653
• PubChem ID: 45121059
• Update Time: 2025-04-20

1H-Pyrrolo[2,3-d]pyrimidine-5-carboxylic acid, 2,3,4,7-tetrahydro-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-d]pyrimidine-5-carboxylic acid, 2,3,4,7-tetrahydro-2,4-dioxo-
• 2,4-Dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid
• 2,4-Dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-5-carboxylicacid
• 2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid
• 933721-68-7

• Inchi： 1S/C7H5N3O4/c11-5-3-2(6(12)13)1-8-4(3)9-7(14)10-5/h1H,(H,12,13)(H3,8,9,10,11,14)
• InChI Key： URAHXVIFNXFVAM-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(=O)O)=CNC=2NC(N1)=O

Computed Properties

• Exact Mass: 195.028
• Monoisotopic Mass: 195.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2
• XLogP3: -0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines